Cas no 109538-80-9 ([1,3]dithiolo[4,5-b][1,4]dithiine-2-thione)

• Product Name: [1,3]dithiolo[4,5-b][1,4]dithiine-2-thione
• CAS No: 109538-80-9
• MF: C₅H₂S₅
• MW: 222.394374370575
• CID: 1187690
• PubChem ID: 4672450
• Update Time: 2025-04-20

[1,3]dithiolo[4,5-b][1,4]dithiine-2-thione Chemical and Physical Properties

Names and Identifiers

• [1,3]dithiolo[4,5-b][1,4]dithiine-2-thione
• ACMC-20mcdq
• ST50974815
• CTK0G2388
• 4,5-vinylidenedithio-1,3-dithiole-2-thione
• 4,5-(vinylenedithio)-1,3-dithiole-2-thione
• 4,5-Vinylenedithio-1,3-dithiole-2-thione
• AC1NGBUB
• 1,3-dithioleno[4,5-b]1,4-dithiin-2-thione
• ZINC03209760
• 1,3-dithiolo&lt
• 4,5-b&gt
• &lt
• 1,4&gt
• dithiin-2-thione
• MCULE-6288655877
• 1,3-Dithiolo[4,5-b][1,4]dithiin-2-thione
• 1,3-dithiolo<4,5-b><1,4>dithiin-2-thione;4,5-(vinylenedithio)-1,3-dithiole-2-thione;4,5-vinylidenedithio-1,3-dithiole-2-thione;1,3-dithioleno[4,5-b]1,4-dithiin-2-thione;
• 109538-80-9
• AKOS024350472
• DTXSID50405425
• [1,3]dithiolo-[4,5-b][1,4]dithiine-2-thione

• Inchi： 1S/C5H2S5/c6-5-9-3-4(10-5)8-2-1-7-3/h1-2H
• InChI Key： WQONZXWCDCVDBO-UHFFFAOYSA-N
• SMILES： S1C(=S)SC2=C1SC=CS2

Computed Properties

• Exact Mass: 221.87600
• Monoisotopic Mass: 221.87600593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 139.17000
• LogP: 4.20810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers